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Compound of Interest

Compound Name: 2-Mercaptoacetamide

Cat. No.: B1265388 Get Quote

Technical Data Sheet: 2-Mercaptoacetamide
Audience: Researchers, scientists, and drug development professionals.

Topic: Core Physicochemical Properties of 2-Mercaptoacetamide

This document provides essential physicochemical data for 2-Mercaptoacetamide, a thiol

derivative of acetamide. Its sulfhydryl group makes it a valuable compound in various chemical

and pharmaceutical applications.

Quantitative Data Summary
The fundamental molecular properties of 2-Mercaptoacetamide are summarized in the table

below for easy reference.

Parameter Value Citations

Molecular Formula C2H5NOS [1][2][3][4]

Molecular Weight 91.13 g/mol [1][2]

Monoisotopic Mass 91.00918496 Da [1]

Molecular Structure and Composition
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The chemical formula, C2H5NOS, indicates the elemental composition of 2-
Mercaptoacetamide. The molecular weight is derived from the sum of the atomic weights of its

constituent atoms. The diagram below illustrates this relationship.
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Figure 1: Elemental composition of 2-Mercaptoacetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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